Methyl 5-[(6-phenylpyrimidin-4-ylthio)methyl]furan-2-carboxylate

• IUPAC Name: methyl 5-[(6-phenylpyrimidin-4-yl)sulfanylmethyl]furan-2-carboxylate
• InChI: InChI=1S/C17H14N2O3S/c1-21-17(20)15-8-7-13(22-15)10-23-16-9-14(18-11-19-16)12-5-3-2-4-6-12/h2-9,11H,10H2,1H3
• InChI Key: OECMUPHXVFUOHZ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(O1)CSC2=NC=NC(=C2)C3=CC=CC=C3
• Molecular Formula: C17H14N2O3S
• Molecular Weight: 326.4 g/mol
• CAS No.: 927967-71-3

Description

Methyl 5-[(6-phenylpyrimidin-4-ylthio)methyl]furan-2-carboxylate is a useful research compound. Its molecular formula is C17H14N2O3S and its molecular weight is 326.37. The purity is usually 95%.
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Scientific Research Applications

Antiprotozoal Agents

Novel dicationic imidazo[1,2-a]pyridines and 5,6,7,8-tetrahydro-imidazo[1,2-a]pyridines, related to the compound , have been investigated for their potential as antiprotozoal agents. These compounds have shown significant activity against Trypanosoma brucei rhodesiense and Plasmodium falciparum, indicating their potential in treating diseases caused by these protozoa. The research demonstrates the compounds' strong DNA affinities and in vivo activity in a trypanosomal mouse model, showcasing their potential for therapeutic applications (Ismail et al., 2004).

Neuroinflammation Imaging

Research on PET imaging targeting the macrophage colony-stimulating factor 1 receptor (CSF1R) involves compounds with structural similarities to Methyl 5-[(6-phenylpyrimidin-4-ylthio)methyl]furan-2-carboxylate. These studies focus on developing noninvasive tools for imaging reactive microglia and disease-associated microglia, contributing to neuroinflammation in various neuropsychiatric disorders. The research highlights the potential of these compounds in the development of new therapeutics for neuroinflammation and in studying the immune environment of central nervous system malignancies (Horti et al., 2019).

Antimycobacterial Agents

Methyl 5-(2-Fluoro-4-nitrophenyl)furan-2-carboxylate, a compound with a furan moiety similar to the subject chemical, has been identified as a promising class of antimycobacterial agents. These agents are capable of interfering with iron homeostasis, presenting a novel approach to tackling mycobacterial infections. The study provides structural data on these compounds, which could aid in the development of new antimycobacterial drugs (Mori et al., 2022).

Synthesis and Biological Activity

The synthesis and biological activity of Methyl-5-(hydroxymethyl)-2-furan carboxylate and its derivatives have been explored for their cytotoxicity against cancer cell lines and antimicrobial properties. This research highlights the potential of furan derivatives in the development of new pharmacological agents with significant biological activities (Phutdhawong et al., 2019).